Cas no 893385-14-3 (N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 893385-14-3
• MF: C₁₆H₁₄FN₃O₂S
• MW: 331.36466550827
• CID: 6231217
• PubChem ID: 7151117
• Update Time: 2025-05-22

N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(3-fluorophenyl)-2-[[1-(2-furanylmethyl)-2-imidazolyl]thio]acetamide
• F1872-0937
• N-(3-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-ethanamide
• HMS2992B03
• G856-2187
• BDBM64462
• N-(3-fluorophenyl)-2-[[1-(2-furfuryl)imidazol-2-yl]thio]acetamide
• SMR000806749
• cid_7151117
• NCGC00141733-01
• 893385-14-3
• AKOS001580150
• MLS001237699
• N-(3-fluorophenyl)-2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetamide
• N-(3-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• HMS1919O01
• N-(3-fluorophenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• CHEMBL1382714

• Inchi： 1S/C16H14FN3O2S/c17-12-3-1-4-13(9-12)19-15(21)11-23-16-18-6-7-20(16)10-14-5-2-8-22-14/h1-9H,10-11H2,(H,19,21)
• InChI Key： QLARCXMPKMODJL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=NC=CN1CC1=CC=CO1

Computed Properties

• Exact Mass: 331.07907603g/mol
• Monoisotopic Mass: 331.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.4Ų

Additional information on N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide

N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 893385-14-3): A Comprehensive Overview

N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 893385-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of fluorophenyl, furan, and imidazole moieties, making it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional versatility.

The compound's molecular structure includes a 3-fluorophenyl group attached to an acetamide backbone, which is further linked to a 1-(furan-2-yl)methyl-1H-imidazol-2-yl sulfanyl moiety. This arrangement provides multiple sites for chemical modification, enabling researchers to explore its structure-activity relationships (SAR) in depth. The presence of the fluorine atom enhances the molecule's metabolic stability and bioavailability, while the furan and imidazole rings contribute to its potential interactions with biological targets.

Recent studies have highlighted the role of N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide in modulating specific enzymatic pathways. For instance, its imidazole-thioether linkage has been investigated for potential inhibitory effects on certain kinases, which are critical in cellular signaling processes. This has led to increased interest in its application for targeted therapy development, particularly in areas such as oncology and inflammation.

From a synthetic chemistry perspective, the preparation of CAS No. 893385-14-3 involves multi-step organic reactions, including amide coupling and sulfur-based nucleophilic substitutions. Researchers have optimized these protocols to achieve high yields and purity, making the compound more accessible for further studies. The growing demand for high-purity heterocyclic compounds in drug discovery has further propelled interest in this molecule.

In the context of current research trends, N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide aligns with the search for novel small-molecule modulators of protein-protein interactions. Its unique structural features make it a valuable tool for probing biological systems and developing new therapeutic agents. Additionally, its potential applications in material science, such as in the design of functional polymers, are being explored due to its robust chemical framework.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, have been characterized to support its use in various experimental settings. These properties are critical for its performance in in vitro and in vivo studies, ensuring reliable and reproducible results. Researchers are also investigating its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile to assess its suitability for further development.

As the pharmaceutical industry continues to seek innovative chemical entities, N-(3-fluorophenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide stands out as a compound with significant potential. Its combination of fluorine substitution and heterocyclic diversity offers a promising avenue for the discovery of new drugs and functional materials. Future research will likely focus on expanding its applications and optimizing its properties for specific uses.

In summary, CAS No. 893385-14-3 represents a fascinating example of modern medicinal chemistry and molecular design. Its intricate structure and versatile functionality make it a valuable asset for researchers exploring new frontiers in science and technology. Whether in drug development or material innovation, this compound continues to inspire new possibilities and breakthroughs.